
An In-depth Technical Guide to C3H4Br2
Isomers: Properties, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of the chemical formula

C3H4Br2. The document is structured to be a valuable resource for researchers, scientists, and

professionals in drug development, offering detailed information on the nomenclature, physical

and chemical properties, synthesis protocols, and relevant applications of these compounds.

Introduction to C3H4Br2 Isomers
The molecular formula C3H4Br2 represents a series of structural isomers, including both

acyclic (dibromopropenes) and cyclic (dibromocyclopropanes) compounds. These isomers

exhibit distinct physical and chemical properties, making them unique in their applications as

synthetic building blocks and research chemicals. Understanding the specific characteristics of

each isomer is crucial for their effective use in laboratory and industrial settings.

Acyclic Isomers: Dibromopropenes
The open-chain isomers of C3H4Br2 are derivatives of propene. The position of the bromine

atoms and the double bond defines the specific isomer.

1,1-Dibromopropene
IUPAC Name: 1,1-dibromoprop-1-ene[1]

Synonyms: 1,1-Dibromo-1-propene[1]
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Property Value Reference

CAS Number 13195-80-7 [1]

Molecular Weight 199.87 g/mol [1]

Boiling Point 127.2 °C at 760 mmHg

Density 2.042 g/cm³

Refractive Index 1.553

Experimental Protocol: Synthesis of 1,1-Dibromopropene

A common method for the synthesis of 1,1-dibromopropenes is through the Wittig reaction or a

Wittig-like olefination. One approach involves the reaction of a phosphorus ylide with an

appropriate carbonyl compound. An alternative synthesis involves a two-step process starting

from propene:

Bromination of Propene: Propene is first brominated to form 1,2-dibromopropane.

Dehydrobromination: The resulting 1,2-dibromopropane undergoes elimination of two

molecules of HBr using a strong base, such as sodium amide in excess, to yield propyne.

Hydrobromination of Propyne: Propyne is then treated with two equivalents of HBr, often in

the presence of peroxides to direct the anti-Markovnikov addition, to yield 1,1-

dibromopropane.

1,2-Dibromopropene
IUPAC Name: 1,2-dibromoprop-1-ene

Synonyms: (1E)-1,2-dibromoprop-1-ene[2]
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Property Value Reference

CAS Number 26391-16-2

Molecular Weight 199.87 g/mol [2]

Boiling Point 139-143 °C [3]

Density 1.937 g/mL at 25 °C [3]

Refractive Index 1.519 [3]

Experimental Protocol: Synthesis of 1,2-Dibromopropene from Propene

This synthesis is typically achieved through the electrophilic addition of bromine to propene in a

suitable solvent like tetrachloromethane.

Dissolve propene in cold tetrachloromethane.

Slowly add a solution of bromine in tetrachloromethane to the propene solution. The reaction

is an anti-addition of bromine across the double bond.

The disappearance of the bromine color indicates the completion of the reaction.

The solvent is removed under reduced pressure to yield 1,2-dibromopropane, which can be

further reacted to produce 1,2-dibromopropene through elimination reactions.

1,3-Dibromopropene
IUPAC Name: 1,3-dibromoprop-1-ene[4]

Synonyms: 1,3-dibromo-prop-1-ene[4]

This isomer exists as a mixture of cis and trans (E/Z) isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/234078615_Hydrodehalogenation_of_11-dibromocyclopropanes_by_Grignard_reagents_promoted_by_titanium_compounds
https://en.wikipedia.org/wiki/1,2-Dibromopropane
https://en.wikipedia.org/wiki/1,2-Dibromopropane
https://en.wikipedia.org/wiki/1,2-Dibromopropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dibromocyclopropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dibromocyclopropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number
627-15-6 (mixture of cis and

trans)

Molecular Weight 199.87 g/mol [5]

Boiling Point 155-156 °C [6]

Density 2 g/mL at 25 °C [6]

Refractive Index 1.5573 (20 °C) [6]

Experimental Protocol: Synthesis of 1,3-Dibromopropene

A common laboratory synthesis involves the dehydrobromination of 1,2,3-tribromopropane.

2,3-Dibromopropene
IUPAC Name: 2,3-dibromoprop-1-ene

Synonyms: 2,3-Dibromopropylene, 2-Bromoallyl bromide

Property Value Reference

CAS Number 513-31-5 [7]

Molecular Weight 199.87 g/mol [7]

Boiling Point 42-44 °C at 17 mmHg

Density 2.045 g/mL at 25 °C

Refractive Index 1.544 (20 °C)

Experimental Protocol: Synthesis from 1,2,3-Tribromopropane

This procedure involves the dehydrobromination of 1,2,3-tribromopropane using a strong base.

Reaction Setup: In a round-bottomed flask equipped with a distillation apparatus, combine

1,2,3-tribromopropane and a small amount of water.
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Base Addition: Add solid sodium hydroxide to the flask with shaking.

Distillation: Heat the mixture to initiate an exothermic reaction and distill the product as it

forms. The distillate will contain 2,3-dibromopropene and unreacted starting material.

Purification: Wash the distillate with water, dry the organic layer, and purify by fractional

distillation under reduced pressure.

Biological Activity: Mutagenicity

2,3-Dibromopropene has been identified as a mutagen and is used in mutagenicity testing of

halogenated hydrocarbons in bacteria, such as Salmonella typhimurium strain TA100.[7][8][9]

This property is of significant interest to drug development professionals for assessing the

genotoxic potential of new chemical entities.

Cyclic Isomers: Dibromocyclopropanes
The cyclic isomers of C3H4Br2 are derivatives of cyclopropane. These strained ring systems

are of particular interest in medicinal chemistry due to their unique conformational properties.

1,1-Dibromocyclopropane
IUPAC Name: 1,1-dibromocyclopropane[10]

Property Value Reference

CAS Number 7315-44-8

Molecular Weight 199.87 g/mol [4]

Experimental Protocol: Synthesis of 1,1-Dibromocyclopropane

The synthesis of 1,1-dibromocyclopropane is typically achieved through the addition of

dibromocarbene to an alkene.

1,2-Dibromocyclopropane
IUPAC Name: 1,2-dibromocyclopropane[1][10]
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This isomer exists as cis and trans stereoisomers.

Property Value Reference

CAS Number 19533-50-7 [1]

Molecular Weight 199.87 g/mol [1]

Experimental Protocol: Synthesis of 1,2-Dibromocyclopropane

Similar to its 1,1-isomer, 1,2-dibromocyclopropane can be synthesized via the cycloaddition of

dibromocarbene to an alkene.

Applications in Drug Development

Cyclopropane rings are valuable structural motifs in medicinal chemistry.[11] They can impart

conformational rigidity, improve metabolic stability, and enhance binding affinity to biological

targets. Dibromocyclopropanes serve as versatile precursors for the synthesis of more complex

cyclopropane-containing molecules for drug discovery.[12]

Visualizations
Synthesis Workflow: 2,3-Dibromopropene
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A simplified workflow for the synthesis of 2,3-dibromopropene.

Mutagenicity Testing: The Ames Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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